5-chloro-6-methoxy-4-methyl-1H-quinolin-2-one

• CAS No.: 189746-22-3
• Molecular Formula: C11H10ClNO2
• Molecular Weight: 223.65 g/mol
• IUPAC Name: 5-chloro-6-methoxy-4-methyl-1H-quinolin-2-one
• InChI: InChI=1S/C11H10ClNO2/c1-6-5-9(14)13-7-3-4-8(15-2)11(12)10(6)7/h3-5H,1-2H3,(H,13,14)
• InChI Key: HBAPHURFAWASAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC2=C1C(=C(C=C2)OC)Cl

Description

5-chloro-6-methoxy-4-methyl-1H-quinolin-2-one is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 250 ml, three-necked round bottom flask equipped with a mechanical stirrer, thermowatch, and addition funnel was placed glacial acetic acid (125 ml) and 6-methoxy-4-methyl-2-quinolone (15.78 g, 0.0834 moles). This was heated to 70° C., then a solution of sulfuryl chloride (13.5 g, 0.100 moles) and glacial acetic acid (10 ml) was added over 50 minutes. Reaction temperature held between 70-75° C. and product precipitated from solution about one third through the addition. The slurry was stirred for 15 minutes , then cooled to ambient temperature. Product was isolated by suction filtration followed by two 20 ml washes with acetic acid and one 50 ml wash with ethanol. Air dried yield is 17.9 g; purity by HPLC is 76.6 area % (contains 9.8% starting material and 12.8% over chlorinated product)